Cas no 70625-38-6 (2-Propenoic acid, 3-[2-(bromomethyl)phenyl]-, methyl ester)
70625-38-6 structure
Product Name:2-Propenoic acid, 3-[2-(bromomethyl)phenyl]-, methyl ester
CAS No:70625-38-6
MF:C11H11BrO2
MW:255.107842683792
CID:531089
PubChem ID:53655733
Update Time:2025-04-19
2-Propenoic acid, 3-[2-(bromomethyl)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[2-(bromomethyl)phenyl]-, methyl ester
- methyl 3-[2-(bromomethyl)phenyl]prop-2-enoate
- AKOS005067635
- SCHEMBL6821249
- 70625-38-6
-
- Inchi: 1S/C11H11BrO2/c1-14-11(13)7-6-9-4-2-3-5-10(9)8-12/h2-7H,8H2,1H3
- InChI Key: APTKTAVEUREZBJ-UHFFFAOYSA-N
- SMILES: BrCC1C=CC=CC=1C=CC(=O)OC
Computed Properties
- Exact Mass: 253.99424g/mol
- Monoisotopic Mass: 253.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid, 3-[2-(bromomethyl)phenyl]-, methyl ester Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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